Cas no 103049-97-4 (1,4-Naphthalenedione,2,3-bis(octylthio)-)

• Product Name: 1,4-Naphthalenedione,2,3-bis(octylthio)-
• CAS No: 103049-97-4
• MF: C₂₆H₃₈O₂S₂
• MW: 446.708725452423
• CID: 137619
• PubChem ID: 45075145
• Update Time: 2025-04-19

1,4-Naphthalenedione,2,3-bis(octylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione,2,3-bis(octylthio)-
• 2,3-Bis(n-octylthio)-1,4-naphthalenedione
• 2,3-bis(octylsulfanyl)naphthalene-1,4-dione
• 103049-97-4
• FT-0677486
• AKOS015839887
• DTXSID10662996

• MDL： MFCD06656512
• Inchi： 1S/C26H38O2S2/c1-3-5-7-9-11-15-19-29-25-23(27)21-17-13-14-18-22(21)24(28)26(25)30-20-16-12-10-8-6-4-2/h13-14,17-18H,3-12,15-16,19-20H2,1-2H3
• InChI Key： NHKODPLUMGYRPO-UHFFFAOYSA-N
• SMILES： S(C1C(C2C=CC=CC=2C(C=1SCCCCCCCC)=O)=O)CCCCCCCC

Computed Properties

• Exact Mass: 446.23100
• Monoisotopic Mass: 446.231
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 16
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.7A^2
• XLogP3: 9.7

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 541.5±50.0 °C at 760 mmHg
• Flash Point: 209.6±20.2 °C
• Refractive Index: 1.559
• PSA: 84.74000
• LogP: 8.46460
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

1,4-Naphthalenedione,2,3-bis(octylthio)- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)